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Compound of Interest

Compound Name: 2-Bromocyclohex-2-en-1-one

Cat. No.: B1278525

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for the handling of 2-
Bromocyclohex-2-en-1-one (CAS No. 50870-61-6). This information is essential for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

Hazard Identification and Immediate Precautions

2-Bromocyclohex-2-en-1-one is a hazardous chemical that requires careful handling. It is
classified with the following hazards[1][2]:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Furthermore, it is considered a possible human carcinogen and is reactive with strong oxidizing
agents.[3] All personnel must handle this compound with appropriate caution in a controlled
laboratory setting.
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2-

Bromocyclohex-2-en-1-one.

Protection Type

Required Equipment

Specifications and
Rationale

Eye & Face Protection

Chemical safety goggles and a

full-face shield.

Provides comprehensive
protection against splashes
and vapors, minimizing the risk

of serious eye irritation.

Skin Protection

Gloves: Double-gloving with
Butyl rubber or Viton™ gloves
is recommended. Neoprene
may be used as an outer
glove. Lab Coat: A chemically
resistant lab coat. Apron: A
chemically resistant apron over
the lab coat. Footwear:

Closed-toe shoes.

Nitrile gloves offer poor
resistance to halogenated
hydrocarbons and ketones and
should be avoided.[3][4] Butyl
rubber provides excellent
resistance to a wide variety of
corrosive chemicals, including
ketones and halogenated
compounds.[3] Double-gloving
provides an extra layer of
protection. A chemically
resistant lab coat and apron
are necessary to prevent skin

contact.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required when handling
outside of a certified chemical
fume hood or in the event of a
spill. A full-face respirator is
recommended to also provide

eye and face protection.

Protects against inhalation of
harmful vapors that can cause

respiratory irritation.[5][6][7]
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Operational and Disposal Plans: A Step-by-Step

Guide
Handling Protocol

Preparation: All work with 2-Bromocyclohex-2-en-1-one must be conducted in a well-
ventilated laboratory inside a certified chemical fume hood.[8] Ensure that a safety shower
and eyewash station are readily accessible and unobstructed.

Donning PPE: Before handling the chemical, put on all required PPE as specified in the table
above.

Transferring: Use only non-sparking tools for transfers.[8] Perform all transfers slowly and
carefully to minimize splashing or aerosol generation.

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with
soap and water. Decontaminate the work area within the fume hood.

Storage

Store 2-Bromocyclohex-2-en-1-one in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.[8][9] The

storage temperature should be maintained as recommended by the supplier, which may

include refrigeration or freezer storage.[1]

Spill Response

Evacuate: Alert others in the immediate area and evacuate if necessary.
Ventilate: Ensure the chemical fume hood is operating to ventilate vapors.

Contain: For small spills within a fume hood, use an inert absorbent material (e.g., sand,
vermiculite) to contain the spill.

Decontaminate: Clean the spill area thoroughly. Place all contaminated materials, including
absorbent pads and used PPE, into a sealed, labeled container for hazardous waste
disposal.
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Large Spills: For large spills, evacuate the laboratory immediately and contact your
institution's Environmental Health and Safety (EHS) department.

Disposal Plan

All waste containing 2-Bromocyclohex-2-en-1-one, including empty containers, contaminated

absorbents, and used PPE, must be treated as hazardous waste.

Segregation: Collect all 2-Bromocyclohex-2-en-1-one waste in a dedicated, properly
labeled hazardous waste container. As a halogenated organic compound, it must be
segregated from non-halogenated waste streams.[10]

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Halogenated
Organic Material" and list "2-Bromocyclohex-2-en-1-one" as a constituent.

Disposal: Dispose of the waste through your institution's EHS-approved hazardous waste
disposal program. Do not dispose of this chemical down the drain or in regular trash.[8][9]

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Workflow and Logical Relationships

The following diagram illustrates the necessary workflow for the safe handling of 2-

Bromocyclohex-2-en-1-one, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromocyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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